Cas no 2228863-60-1 (1-(3-propylhexyl)piperazine)

• Product Name: 1-(3-propylhexyl)piperazine
• CAS No: 2228863-60-1
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 6092635
• PubChem ID: 155106031
• Update Time: 2025-08-05

1-(3-propylhexyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-propylhexyl)piperazine
• EN300-1998970
• SCHEMBL22415173
• 2228863-60-1

• Inchi： 1S/C13H28N2/c1-3-5-13(6-4-2)7-10-15-11-8-14-9-12-15/h13-14H,3-12H2,1-2H3
• InChI Key： OHBQLXFOXYKGTO-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC(CCC)CCC

Computed Properties

• Exact Mass: 212.225248902g/mol
• Monoisotopic Mass: 212.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-propylhexyl)piperazine

Professional Introduction to 1-(3-propylhexyl)piperazine (CAS No. 2228863-60-1)

1-(3-propylhexyl)piperazine, with the chemical formula C12H25N, is a compound of significant interest in the field of pharmaceutical research and development. Its molecular structure, featuring a piperazine ring substituted with a 3-propylhexyl side chain, imparts unique physicochemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's structural characteristics, potential applications, and recent advancements in its study.

The piperazine moiety is a six-membered aromatic heterocycle containing two nitrogen atoms, which is widely recognized for its role in medicinal chemistry due to its ability to form multiple hydrogen bonds and interact with biological targets. The introduction of a 3-propylhexyl group at the 1-position of the piperazine ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and oral bioavailability. This balance between hydrophilicity and lipophilicity is crucial for designing compounds that can effectively interact with biological systems while maintaining pharmacokinetic stability.

In recent years, 1-(3-propylhexyl)piperazine has garnered attention for its potential applications in the development of central nervous system (CNS) therapeutics. Piperazine derivatives are known to exhibit effects on neurotransmitter systems, particularly those involving dopamine and serotonin. The extended alkyl chain in 1-(3-propylhexyl)piperazine may modulate these effects by influencing blood-brain barrier penetration, which is a critical factor in CNS drug design. Preclinical studies have suggested that this compound may have utility in treating conditions such as depression, anxiety, and neurodegenerative disorders.

Moreover, the structural motif of 1-(3-propylhexyl)piperazine has been explored in the synthesis of novel antimicrobial agents. The piperazine ring can serve as a scaffold for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent research has highlighted the compound's potential as a precursor in the development of next-generation antibiotics, particularly against multidrug-resistant bacterial strains. The 3-propylhexyl substituent may enhance binding affinity to bacterial targets while minimizing toxicity to human cells.

The synthesis of 1-(3-propylhexyl)piperazine involves multi-step organic reactions, typically starting from commercially available precursors such as 1-bromopropyl hexane and piperazine. The reaction sequence often includes nucleophilic substitution followed by reduction steps to introduce the alkyl group at the desired position on the piperazine ring. Advances in catalytic methods have improved the efficiency and selectivity of these transformations, enabling higher yields and purer products. These advancements are crucial for scaling up production and ensuring consistency in pharmaceutical applications.

From an industrial perspective, 1-(3-propylhexyl)piperazine represents an important building block for drug discovery programs. Its versatility allows for further functionalization at various positions on both the piperazine ring and the alkyl chain, enabling chemists to tailor properties such as solubility, metabolic stability, and target specificity. Pharmaceutical companies often incorporate such intermediates into high-throughput screening libraries to identify novel lead compounds with therapeutic potential.

The safety profile of 1-(3-propylhexyl)piperazine is another critical aspect that has been extensively studied. While preliminary toxicology assessments suggest that the compound is well-tolerated at moderate doses, further studies are needed to fully characterize its long-term effects. Researchers are focusing on understanding its potential interactions with enzymes and transporters involved in drug metabolism, as well as its effects on different organ systems. These studies are essential for ensuring that any future therapeutic applications are safe and effective.

In conclusion,1-(3-propylhexyl)piperazine (CAS No. 2228863-60-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing CNS drugs, antimicrobial agents, and other bioactive molecules. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a cornerstone of modern drug discovery efforts.